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Abstract
Dithizone (Diphenylthiocarbazone) is a versatile organosulfur compound widely recognized for

its potent metal-chelating properties. This technical guide provides an in-depth exploration of

the chemical structure of dithizone, including its tautomeric forms, and a detailed, step-by-step

protocol for its chemical synthesis. Quantitative data is summarized for clarity, and a visual

representation of the synthesis workflow is provided to facilitate understanding. This document

is intended to serve as a core resource for researchers and professionals involved in analytical

chemistry, toxicology, and pharmaceutical development where the detection and quantification

of heavy metals are critical.

Chemical Structure of Dithizone
Dithizone, with the systematic IUPAC name (1E)-3-anilino-1-phenylimino-thiourea, is a

complex organic molecule with the chemical formula C₁₃H₁₂N₄S.[1][2][3][4] Its molecular weight

is approximately 256.33 g/mol .[2][3][4] The structure of dithizone is characterized by a

thiocarbazone backbone with two phenyl substituents.

An essential feature of dithizone's chemistry is its existence in tautomeric forms: the thione

(keto) form and the thiol (enol) form. The equilibrium between these two forms is influenced by

the solvent environment. In nonpolar solvents, the green thione form is predominant, while
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polar solvents tend to favor the orange thiol form through intramolecular proton transfer.[5][6][7]

This solvatochromism is a key aspect of its utility as an indicator.

Table 1: Chemical and Physical Properties of Dithizone

Property Value References

IUPAC Name
(1E)-3-anilino-1-phenylimino-

thiourea
[1]

Synonyms
Diphenylthiocarbazone, 1,5-

Diphenylthiocarbazone
[1][3][8]

CAS Number 60-10-6 [1][2][4]

Molecular Formula C₁₃H₁₂N₄S [1][2][3]

Molecular Weight 256.33 g/mol [2][3][4]

Appearance
Blue-black or dark purple

crystalline powder
[2]

Melting Point 165-169 °C (decomposes) [1][3]

Solubility

Insoluble in water; Soluble in

chloroform, carbon

tetrachloride, and other

organic solvents.

[9]

Synthesis of Dithizone
The most common and well-established method for the synthesis of dithizone involves the

reaction of phenylhydrazine with carbon disulfide. This multi-step process can be broadly

divided into the formation of an intermediate salt, its conversion to diphenylthiocarbazide, and

subsequent oxidation to dithizone.

Experimental Protocol
This protocol is adapted from the established method detailed in Organic Syntheses.

Step 1: Formation of the Phenylhydrazine Salt of β-Phenyldithiocarbazic Acid
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In a three-necked flask equipped with a mechanical stirrer, dropping funnel, and a

condenser, dissolve 1.3 moles of freshly distilled phenylhydrazine in 600 mL of ether.

With vigorous stirring, add 0.86 moles of carbon disulfide dropwise over 30 minutes. The

reaction is exothermic, and the temperature should be maintained just below the boiling point

of the ether, using an ice bath if necessary.

Continue stirring for an additional 30 minutes after the addition is complete.

Filter the resulting precipitate (the phenylhydrazine salt) under suction and wash it with a

small amount of ether.

Allow the salt to air-dry. The expected yield is 96-98%.

Step 2: Conversion to Diphenylthiocarbazide

Transfer the dried salt to a beaker and heat it in a water bath maintained at 96-98°C with

continuous stirring.

The material will soften and evolve hydrogen sulfide gas, followed by ammonia.

Once the odor of ammonia is detected, immediately cool the beaker in an ice bath.

Add approximately 150 mL of absolute ethanol and stir until the taffy-like mass transforms

into a granular precipitate.

Allow the mixture to stand at room temperature for one hour.

Collect the precipitate by filtration and wash with absolute ethanol. The expected yield of

crude diphenylthiocarbazide is 60-75% based on the initial amount of phenylhydrazine.

Step 3: Oxidation to Dithizone

Add the crude diphenylthiocarbazide to a solution of 60 g of potassium hydroxide in 600 mL

of methanol in a round-bottomed flask.

Reflux the mixture on a boiling water bath for exactly 5 minutes. The solution will turn red.
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Cool the solution in an ice bath and filter it.

To the vigorously stirred filtrate, add ice-cold 1 N sulfuric acid until the solution is just acidic

to Congo red paper. A blue-black precipitate of crude dithizone will form.

Filter the crude product and wash it thoroughly with cold water until the washings are free of

sulfate ions.

Step 4: Purification

Dissolve the crude dithizone in a 5% sodium hydroxide solution and filter to remove any

insoluble impurities.

Cool the filtrate in an ice bath and re-precipitate the dithizone by adding ice-cold 1 N sulfuric

acid until the solution is just acidic.

Filter the purified dithizone and wash it extensively with cold water.

The final product can be further purified by Soxhlet extraction with ether.

Dry the purified dithizone. The final yield of pure dithizone is typically 50-64% based on the

initial phenylhydrazine.

Table 2: Summary of Synthesis Parameters
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Step Key Reagents
Reaction
Conditions

Intermediate/P
roduct

Yield

1

Phenylhydrazine,

Carbon Disulfide,

Ether

Exothermic, <

boiling point of

ether

Phenylhydrazine

salt of β-

phenyldithiocarb

azic acid

96-98%

2
Phenylhydrazine

salt

96-98°C water

bath

Diphenylthiocarb

azide
60-75%

3

Diphenylthiocarb

azide,

KOH/Methanol,

H₂SO₄

Reflux (5 min),

then acidification
Crude Dithizone -

4

Crude Dithizone,

NaOH, H₂SO₄,

Ether

Dissolution, re-

precipitation,

extraction

Purified

Dithizone
50-64%

Synthesis Workflow Diagram
The following diagram illustrates the key stages in the synthesis of dithizone.

Starting Materials

Step 1: Salt Formation Step 2: Conversion Step 3 & 4: Oxidation & Purification
Phenylhydrazine

Phenylhydrazine Salt of
β-Phenyldithiocarbazic Acid

Ether

CarbonDisulfide

DiphenylthiocarbazideHeat (96-98°C) Purified Dithizone

1. KOH/Methanol
2. H₂SO₄

3. Purification

Click to download full resolution via product page

Caption: Synthesis workflow of Dithizone.
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Conclusion
This technical guide has provided a detailed overview of the chemical structure and synthesis

of dithizone. The provided experimental protocol, based on well-established literature, offers a

reliable method for the preparation of this important analytical reagent. The summarized

quantitative data and the visual workflow diagram are intended to aid researchers in the

practical application of this synthesis. A thorough understanding of the chemistry of dithizone
is fundamental to its effective use in the detection and quantification of heavy metals across

various scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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